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Dubna, Russia - In the realm of superheavy element research, the experimental identification
of new elements and their decay products is a monumental undertaking. This application note
provides a detailed overview of the decay properties of Moscovium (Mc), element 115, as it
transforms into Nihonium (Nh), element 113, through alpha decay. Furthermore, it outlines a
comprehensive experimental protocol for the synthesis and identification of these elusive,
short-lived isotopes, intended for researchers and scientists in the fields of nuclear physics and
chemistry.

The Decay of Moscovium: A Cascade of Alpha
Particles

Moscovium is a synthetic element, produced in particle accelerators through the fusion of
lighter nuclei.[1] Its isotopes are highly unstable, undergoing rapid alpha decay, a process
where an atomic nucleus emits an alpha particle (two protons and two neutrons), transforming
into a lighter element. The decay of Moscovium isotopes directly leads to the formation of
Nihonium isotopes.

The known decay chains originating from Moscovium isotopes are crucial for their identification.
By detecting the sequence of alpha decays and their characteristic energies and half-lives,
scientists can confidently identify the parent Moscovium isotope. The following table
summarizes the key decay properties for several Moscovium isotopes that decay to Nihonium.
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. . Daughter Nihonium Alpha Decay
Moscovium Isotope Half-Life
Isotope Energy (MeV)
286Mc 20 ms 282Nh 10.71
287Mc 37 ms 283Nh 10.76
288Mc 170 ms 284Nh 10.65
289Mc 296 ms 285Nh 10.49
290Mc 650 ms 286Nh 10.41

Table 1: Decay properties of Moscovium isotopes decaying to Nihonium isotopes.[2][3]

Experimental Protocol for the Identification of
Moscovium Decay Products

The identification of Moscovium and its decay product, Nihonium, requires a sophisticated

experimental setup capable of producing these superheavy elements and detecting their

fleeting existence. The following protocol outlines the key steps involved in such an experiment,

based on methodologies employed at facilities like the Joint Institute for Nuclear Research

(JINR).[4][5]

1. Synthesis of Moscovium Isotopes:

o Target Preparation: A target of a heavy element, typically Americium-243 (243Am), is

prepared.

e lon Beam Bombardment: A beam of Calcium-48 (48Ca) ions is accelerated to a specific

energy in a cyclotron.[6]

o Fusion Reaction: The 48Ca beam is directed onto the 243Am target. The fusion of these

nuclei results in the formation of Moscovium isotopes, for example: 243Am + 48Ca - 288Mc

+ 3n (This reaction produces Moscovium-288 and three free neutrons).[7]

2. Separation of Reaction Products:
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o Gas-Filled Recoil Separator: The products of the fusion reaction, including the newly formed
Moscovium atoms, are directed into a gas-filled recoil separator, such as the Dubna Gas-
Filled Recoil Separator (DGFRS).[8] This device utilizes magnetic fields to separate the
desired superheavy nuclei from the unreacted beam particles and other unwanted reaction
byproducts based on their differing magnetic rigidities.[9][10]

3. Detection and ldentification:

e Implantation: The separated Moscovium atoms are implanted into a position-sensitive silicon
detector located at the focal plane of the separator.

e Alpha Spectroscopy: The implanted Moscovium atom will undergo alpha decay. The emitted
alpha particle strikes the silicon detector, generating a signal. The energy of this signal is
proportional to the energy of the alpha particle.[11][12]

» Position and Time Correlation: The detector records the position and time of the implantation
event and each subsequent alpha decay.

o Decay Chain Reconstruction: By correlating the position and time of the initial implantation
with the subsequent alpha decay events, a decay chain can be reconstructed. For example,
the detection of an alpha particle with an energy of ~10.65 MeV shortly after the implantation
of a heavy nucleus would be a strong indicator of the decay of 288Mc. The subsequent
decay of the daughter nucleus, 284Nh, at the same position in the detector further confirms
the identification.

4. Data Analysis:

e The collected data of decay energies and time intervals between decays are analyzed to
determine the half-lives of the parent and daughter nuclei.

o By comparing the measured decay properties (alpha energies and half-lives) with theoretical
predictions and known decay data of other isotopes, the specific isotopes of Moscovium and
Nihonium can be definitively identified.[5]

Visualizing the Decay Process
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The following diagram illustrates the alpha decay of various Moscovium isotopes to their
corresponding Nihonium daughters.
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Click to download full resolution via product page
Figure 1: Alpha decay chains from Moscovium to Nihonium isotopes.

The experimental techniques and data presented here are fundamental to advancing our
understanding of the properties of superheavy elements and the limits of nuclear stability. The
continued development of more sensitive detectors and powerful accelerators will undoubtedly
lead to the discovery of new isotopes and potentially even new elements in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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